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Abstract

Repandiol, a novel diepoxide first isolated in 1992 from the edible mushroom Hydnum
repandum, has demonstrated significant cytotoxic activity against a range of cancer cell lines.
This technical guide provides a comprehensive review of the existing literature on Repandiol,
detailing its historical context, chemical properties, and biological activity. Special emphasis is
placed on its potent cytotoxicity, with available quantitative data summarized for comparative
analysis. This document also outlines the experimental protocols for its isolation and synthesis,
and explores its potential mechanism of action as a bifunctional alkylating agent, including
relevant signaling pathways. This guide is intended to serve as a foundational resource for
researchers and professionals in the field of oncology drug development.

Introduction and Historical Context

Repandiol was first discovered and characterized in 1992 by a team of researchers at the
Faculty of Pharmaceutical Sciences, Tohoku University, in Sendai, Japan.[1][2][3] The
compound was isolated from the fruit bodies of the mushrooms Hydnum repandum and H.
repandum var. album, commonly known as the hedgehog or sweet tooth mushroom.[1][2][3]
The discovery was significant due to the compound's potent cytotoxic effects against various
tumor cells, suggesting its potential as a novel anticancer agent.[1][2]
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The chemical structure of Repandiol was elucidated as (2R,3R,8R,9R)-4,6-decadiyne-2,3:8,9-
diepoxy-1,10-diol based on spectroscopic analysis, and its structure was later confirmed
through the synthesis of optically active Repandiol.[1][2][3]

Chemical Properties and Synthesis

Repandiol is a C10 acetylenic diepoxide with a symmetrical structure. The presence of two
epoxide rings and a conjugated diyne system are key features of its chemical architecture.

Chemical Structure:
Figure 1: Chemical structure of Repandiol.

While the full detailed protocol for the original synthesis of Repandiol is not readily available in
publicly accessible literature, the 1992 publication by Takahashi et al. confirms that the
structure was verified through the synthesis of optically active Repandiol.[1][2][3] The
synthesis of similar cytotoxic acetylenic diepoxides often involves stereoselective epoxidation
of a corresponding diol precursor.

Biological Activity and Cytotoxicity

Repandiol has demonstrated potent cytotoxic activity against a variety of murine and human
cancer cell lines.[4]

Quantitative Cytotoxicity Data

The following table summarizes the reported 50% inhibitory concentration (IC50) values for
Repandiol against various cancer cell lines.

Cell Line Cancer Type IC50 (pg/mL) Reference

Murine and Human ]
. Various 0.30 - 1.88 [4]
Cancer Cell Lines

Note: The specific cell lines tested within this range were not detailed in the available
secondary source.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b130060?utm_src=pdf-body
https://www.benchchem.com/product/b130060?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK12772/
https://www.mdpi.com/2072-6694/16/18/3123
https://www.jstage.jst.go.jp/article/cpb1958/40/12/40_12_3181/_article
https://www.benchchem.com/product/b130060?utm_src=pdf-body
https://www.benchchem.com/product/b130060?utm_src=pdf-body
https://www.benchchem.com/product/b130060?utm_src=pdf-body
https://www.benchchem.com/product/b130060?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK12772/
https://www.mdpi.com/2072-6694/16/18/3123
https://www.jstage.jst.go.jp/article/cpb1958/40/12/40_12_3181/_article
https://www.benchchem.com/product/b130060?utm_src=pdf-body
https://www.nursingcenter.com/ncblog/march-2023/alkylating-agents
https://www.benchchem.com/product/b130060?utm_src=pdf-body
https://www.nursingcenter.com/ncblog/march-2023/alkylating-agents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action

It has been suggested that Repandiol may act as a bifunctional alkylating agent.[4]

Bifunctional Alkylating Agents: A Proposed Mechanism
for Repandiol

Bifunctional alkylating agents are highly reactive molecules that can form covalent bonds with
two separate nucleophilic sites on macromolecules, most notably DNA.[1][5] This cross-linking
of DNA is a primary mechanism of their cytotoxic action.[1]

The proposed mechanism for Repandiol involves the following steps:

o DNA Adduct Formation: The epoxide rings of Repandiol are susceptible to nucleophilic
attack by the nitrogen and oxygen atoms on DNA bases, particularly the N7 position of
guanine.[1]

« Interstrand Cross-linking: As a bifunctional agent, one Repandiol molecule can react with
two different DNA strands, forming an interstrand cross-link.[1][5][6] This prevents the
separation of the DNA strands, which is essential for DNA replication and transcription.[6]

e Cell Cycle Arrest and Apoptosis: The formation of DNA cross-links triggers cellular DNA
damage response pathways.[1][5] This can lead to cell cycle arrest, typically at the G2/M
phase, to allow for DNA repair.[1] If the damage is too extensive to be repaired, the cell is
directed towards programmed cell death, or apoptosis.[5]

Figure 2: Proposed mechanism of action for Repandiol.

Apoptosis Signaling Pathway

The induction of apoptosis by DNA damaging agents like bifunctional alkylating agents typically
involves the intrinsic (mitochondrial) pathway. While specific studies on Repandiol's effect on
apoptotic pathways are lacking, a general model can be proposed.

Figure 3: Putative intrinsic apoptosis pathway induced by Repandiol.

Experimental Protocols
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Isolation of Repandiol from Hydnum repandum

The following is a generalized protocol based on typical methods for isolating secondary
metabolites from mushrooms. The specific details from the original 1992 publication are not
fully available.

Figure 4: General workflow for the isolation of Repandiol.

Methodology:

Extraction: The air-dried and powdered fruit bodies of Hydnum repandum are extracted with
a suitable organic solvent, such as acetone, at room temperature.

o Concentration: The resulting extract is filtered and concentrated under reduced pressure to
yield a crude extract.

o Fractionation: The crude extract is then subjected to solvent-solvent partitioning to separate
compounds based on their polarity.

» Chromatography: The active fractions are further purified using column chromatography,
typically on silica gel, with a gradient of solvents.

 Final Purification: Final purification to obtain pure Repandiol is often achieved using high-
performance liquid chromatography (HPLC).

Preclinical and Clinical Development Status

To date, there is no publicly available information on any preclinical in vivo studies or clinical
trials involving Repandiol. The research appears to be in the early, exploratory phase, focusing
on its isolation, characterization, and in vitro cytotoxic activity.

Future Perspectives and Conclusion

Repandiol represents a promising natural product with potent cytotoxic activity. Its unique
chemical structure, featuring two epoxide rings and a diyne system, makes it an interesting
candidate for further investigation as an anticancer agent. The proposed mechanism of action
as a bifunctional alkylating agent provides a solid foundation for future studies.
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Key areas for future research include:

o Detailed Mechanistic Studies: Elucidation of the precise molecular targets of Repandiol and
confirmation of its DNA cross-linking activity.

» Signaling Pathway Analysis: In-depth investigation of the specific apoptotic pathways
activated by Repandiol in different cancer cell types.

¢ In Vivo Efficacy and Toxicity: Evaluation of the antitumor activity and safety profile of
Repandiol in preclinical animal models.

o Structure-Activity Relationship (SAR) Studies: Synthesis of Repandiol analogs to optimize
its cytotoxic activity and pharmacokinetic properties.

In conclusion, while research on Repandiol is still in its nascent stages, the available data
strongly suggest that it is a molecule with significant potential that warrants further exploration
in the quest for novel cancer therapeutics. This technical guide provides a consolidated
overview of the current knowledge to facilitate and inspire future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Repandiol: A Comprehensive Technical Review of a
Cytotoxic Diepoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130060#repandiol-literature-review-and-historical-
context]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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